molecular formula C11H12N4O3S B8583382 4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

Cat. No. B8583382
M. Wt: 280.31 g/mol
InChI Key: UXSFFAIWSBESAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine is a useful research compound. Its molecular formula is C11H12N4O3S and its molecular weight is 280.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2-Methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine

Molecular Formula

C11H12N4O3S

Molecular Weight

280.31 g/mol

IUPAC Name

4-(2-methylsulfonylpyrimidin-4-yl)oxybenzene-1,2-diamine

InChI

InChI=1S/C11H12N4O3S/c1-19(16,17)11-14-5-4-10(15-11)18-7-2-3-8(12)9(13)6-7/h2-6H,12-13H2,1H3

InChI Key

UXSFFAIWSBESAQ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)C1=NC=CC(=N1)OC2=CC(=C(C=C2)N)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(3,4-Dinitro-phenoxy)-2-methylsulfonyl-pyrimidine (Step A, 1.0 g, 2.9 mmol, 1.0 eq.) was dissolved in MeOH (50 mL) and the atmosphere was replaced by argon. A catalytic amount of 10% Pd/C was added and the argon was replaced by a H2 atmosphere. The mixture was stirred for 16 h at RT at atmospheric pressure. More Pd/C was added after the atm was replaced by argon, then the reaction was stirred under H2 at RT for 48 h. The Pd/C was filtered off and the crude aniline was purified using column chromatography (0-100% EtOAc in hexanes) to give 4-(2-methanesulfonyl-pyrimidin-4-yloxy)-benzene-1,2-diamine.
Quantity
1 g
Type
reactant
Reaction Step One
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50 mL
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solvent
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0 (± 1) mol
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catalyst
Reaction Step Two
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Quantity
0 (± 1) mol
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catalyst
Reaction Step Three

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